Cas no 1508904-91-3 (2-(4-fluoro-2-methylphenyl)propan-1-amine)

• Product Name: 2-(4-fluoro-2-methylphenyl)propan-1-amine
• CAS No: 1508904-91-3
• Molecular Formula: C₁₀H₁₄FN
• Molecular Weight: 167.223266124725
• CID: 6295666
• PubChem ID: 81021429

2-(4-fluoro-2-methylphenyl)propan-1-amine Properties

Names and Identifiers

• 2-(4-fluoro-2-methylphenyl)propan-1-amine
• EN300-1830684
• AKOS019590565
• 1508904-91-3

• InChIKey： BBYHEGLMGIBDSO-UHFFFAOYSA-N
• Inchi： 1S/C10H14FN/c1-7-5-9(11)3-4-10(7)8(2)6-12/h3-5,8H,6,12H2,1-2H3
• SMILES： FC1C=CC(=C(C)C=1)C(C)CN

Computed Properties

• Exact Mass: 167.111027613g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.111027613g/mol
• Heavy Atom Count: 12
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines